4-(3-Cyanopropyl)benzoic acid

• CAS No.: 15473-89-9
• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 4-(3-cyanopropyl)benzoic acid
• InChI: InChI=1S/C11H11NO2/c12-8-2-1-3-9-4-6-10(7-5-9)11(13)14/h4-7H,1-3H2,(H,13,14)
• InChI Key: VBKOLIZQULKKQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCCC#N)C(=O)O

Description

4-(3-Cyanopropyl)benzoic acid is a benzoic acid derivative featuring a cyano-substituted propyl chain at the para position of the aromatic ring. This compound combines the carboxylic acid functionality of benzoic acid with the electron-withdrawing cyanopropyl group, which significantly influences its physicochemical properties, such as solubility, acidity, and reactivity. The cyanopropyl moiety distinguishes it from other benzoic acid derivatives, such as 4-hydroxybenzoic acid and caffeic acid, by introducing unique steric and electronic effects.

Comparison with Similar Compounds

Table 1: Key Structural Features of Benzoic Acid Derivatives

Compound	Substituent(s) on Benzene Ring	Functional Groups	Key Applications/Properties
4-(3-Cyanopropyl)benzoic acid	3-Cyanopropyl group (para position)	Carboxylic acid, Nitrile (CN)	Likely intermediate in organic synthesis; enhanced polarity due to CN group
4-Hydroxybenzoic acid	Hydroxyl group (para position)	Carboxylic acid, Hydroxyl (OH)	Preservative, R&D in pharmaceuticals; moderate acidity (pKa ~4.5)
Caffeic acid	3,4-Dihydroxy groups + propenoic acid	Carboxylic acid, Two hydroxyls	Antioxidant, food/cosmetic research; chelating properties

• Electronic Effects: The nitrile group in 4-(3-Cyanopropyl)benzoic acid is strongly electron-withdrawing, reducing electron density on the aromatic ring compared to the electron-donating hydroxyl groups in 4-hydroxybenzoic acid and caffeic acid. This alters reactivity in electrophilic substitution reactions.
• Acidity : The carboxylic acid group (pKa ~2-3) dominates acidity, but substituents modulate solubility. The polar nitrile group may enhance solubility in polar aprotic solvents relative to the hydroxylated analogs, which exhibit higher solubility in water and alcohols.

Physicochemical Properties

Table 2: Comparative Physicochemical Data*

Property	4-(3-Cyanopropyl)benzoic acid	4-Hydroxybenzoic acid	Caffeic acid
Melting Point	Not reported (inferred >200°C)	214–217°C	223–225°C
Solubility in Water	Low (CN group reduces H-bonding)	Moderate (1.7 g/100 mL)	Low (0.1 g/100 mL)
Acidity (pKa)	~2.5–3.0 (carboxylic acid)	~4.5 (carboxylic acid)	~4.6 (carboxylic acid)
Reactivity	Nitrile hydrolysis to amides/acids	Esterification, hydroxyl-directed reactions	Oxidation-prone due to catechol structure

*Data for 4-(3-Cyanopropyl)benzoic acid inferred from structural analogs and substituent effects.

Methodological Considerations in Structural Analysis

Studies on benzoic acid derivatives typically employ crystallographic software for structural elucidation:

• SHELX and SIR97 : Used for solving and refining crystal structures, particularly for small molecules.
• WinGX and ORTEP-3 : Facilitate graphical representation of molecular geometry and thermal ellipsoids.

For example, hydrogen bonding in 4-hydroxybenzoic acid crystals has been extensively characterized using these tools, revealing dimeric carboxylic acid interactions . Similar methodologies would apply to 4-(3-Cyanopropyl)benzoic acid to analyze its crystal packing and intermolecular interactions.